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Compound of Interest

Compound Name: Diethyl suberate

Cat. No.: B127281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethyl suberate, a versatile
diester with applications ranging from polymer chemistry to pharmaceutical formulations. This
document details its chemical structure, physicochemical properties, synthesis, and analytical
characterization. Particular attention is given to its role as a plasticizer and its emerging use in
transdermal drug delivery systems.

Chemical Identity and Structure

Diethyl suberate, also known as diethyl octanedioate, is the diethyl ester of suberic acid.[1][2]
Its chemical structure consists of an eight-carbon dicarboxylic acid backbone with ethyl ester
groups at both ends.

IUPAC Name: diethyl octanedioate[3] Synonyms: Ethyl suberate, Octanedioic acid, diethyl
ester, Suberic acid diethyl ester[4] CAS Number: 2050-23-9[4] Molecular Formula: C12H2204[5]
Molecular Weight: 230.30 g/mol [5]

The linear and flexible nature of its aliphatic chain contributes to its properties as a plasticizer
and a vehicle in various formulations.

Physicochemical Properties
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Diethyl suberate is a clear, colorless to pale yellow oily liquid with a pleasant, fruity odor.[2] It

is characterized by its low volatility and good solubility in organic solvents. Key quantitative

properties are summarized in the table below.

Property Value Reference(s)
Melting Point 5°C [3]

Boiling Point 282 °C (lit.) [3114]

Density 0.982 g/mL at 25 °C (lit.) [4]

Refractive Index (n20/D)

1.432 (lit.)

[3]

Flash Point

>110 °C (>230 °F)

[3]

Vapor Pressure

0.00332 mmHg at 25°C

[3]

Solubility

Soluble in Chloroform
(Sparingly), Methanol (Slightly)

Appearance

Clear colorless liquid

[5]

Synthesis and Purification

Diethyl suberate is typically synthesized via the Fischer esterification of suberic acid with

ethanol in the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol describes a general laboratory-scale synthesis of diethyl suberate.

Materials:

Suberic acid

Anhydrous ethanol

Concentrated sulfuric acid (or other suitable acid catalyst)

Saturated sodium bicarbonate solution
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e Anhydrous magnesium sulfate
¢ Dichloromethane (or diethyl ether)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add suberic
acid and an excess of anhydrous ethanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
e Remove the excess ethanol under reduced pressure using a rotary evaporator.

o Dissolve the residue in dichloromethane or diethyl ether and transfer it to a separatory
funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain crude diethyl suberate.

 Purify the crude product by vacuum distillation to yield pure diethyl suberate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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